4-Methyl-3-[(tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid

• IUPAC Name: 4-methyl-3-(oxolane-2-carbonylamino)benzoic acid
• InChI: InChI=1S/C13H15NO4/c1-8-4-5-9(13(16)17)7-10(8)14-12(15)11-3-2-6-18-11/h4-5,7,11H,2-3,6H2,1H3,(H,14,15)(H,16,17)
• InChI Key: GKSYTSXHEUFQLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)C2CCCO2
• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol

Description

“4-Methyl-3-[(tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid” is a chemical compound with the molecular formula C13H15NO4. It has an average mass of 249.262 Da and a monoisotopic mass of 249.100113 Da.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups. It has a benzoic acid group, which is a carboxylic acid attached to a benzene ring. It also has a tetrahydrofuran-2-ylcarbonyl group, which is a cyclic ether with a carbonyl group. Finally, it has an amino group attached to the benzene ring.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm3, a boiling point of 504.7±50.0 °C at 760 mmHg, and a flash point of 259.1±30.1 °C. It has 5 hydrogen bond acceptors, 2 hydrogen bond donors, and 3 freely rotating bonds. Its polar surface area is 76 Å2, and it has a molar volume of 187.2±3.0 cm3.

Scientific Research Applications

Advanced Oxidation Processes for Environmental Degradation

Research on acetaminophen's degradation by advanced oxidation processes (AOPs) emphasizes the importance of understanding the environmental fate and transformation of chemical compounds. Such studies utilize computational methods to predict reactive sites and degradation pathways, which could be relevant for assessing the environmental impact and degradation mechanisms of 4-Methyl-3-[(tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid (Qutob et al., 2022).

Stability and Degradation Pathways in Pharmaceutical Compounds

The stability and degradation pathways of pharmaceutical compounds, such as nitisinone, offer insights into the chemical stability, potential transformation products, and environmental persistence of related compounds. These studies employ techniques like liquid chromatography-mass spectrometry (LC-MS/MS) to elucidate the stability and degradation products under various conditions (Barchańska et al., 2019).

Synthesis and Applications in Drug Development

The synthesis and application of bioactive compounds, including organotin(IV) complexes and derivatives of salicylic acid, demonstrate the potential for developing novel therapeutics. These reviews and studies discuss the synthesis routes, biological activities, and therapeutic applications, highlighting the importance of structural analysis and modification in drug discovery (Iqbal et al., 2015; Tjahjono et al., 2022).